Cas no 2219371-24-9 (tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate)

• Product Name: tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate
• CAS No: 2219371-24-9
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6609763
• PubChem ID: 165605200
• Update Time: 2025-11-01

tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate
• EN300-1708148
• tert-butyl N-{5,8-dioxo-6-azaspiro[3.5]nonan-2-yl}-N-methylcarbamate
• 2219371-24-9

• Inchi： 1S/C14H22N2O4/c1-13(2,3)20-12(19)16(4)9-5-14(6-9)7-10(17)8-15-11(14)18/h9H,5-8H2,1-4H3,(H,15,18)
• InChI Key： DOBADMRLEGWTQE-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(CN1)=O)CC(C2)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 75.7Ų

Additional information on tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate

tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate: A Comprehensive Overview

tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate (CAS No: 2219371-24-9) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of carbamates, which are widely used in various applications due to their versatile properties. The spiro structure in its molecular framework is particularly intriguing, as it contributes to its stability and bioavailability.

The tert-butyl group attached to the molecule plays a crucial role in enhancing the compound's solubility and permeability, making it an attractive candidate for drug delivery systems. Recent studies have highlighted the potential of this compound as a prodrug, where it can be metabolized into active pharmacological agents within the body. This property is especially valuable in the development of targeted therapies for chronic diseases such as cancer and neurodegenerative disorders.

The 6-azaspiro3.5nonan core of the molecule is a key structural feature that influences its pharmacokinetic properties. Researchers have found that this structure allows for efficient absorption and distribution within biological systems, which is critical for therapeutic applications. Furthermore, the dioxo groups present in the molecule contribute to its ability to form hydrogen bonds, enhancing its interaction with biological targets.

Recent advancements in computational chemistry have enabled scientists to predict the bioavailability and metabolism of this compound with greater accuracy. For instance, molecular docking studies have revealed that tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate exhibits strong binding affinity to several enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its medicinal applications, this compound has also been explored for its role in polymer chemistry. The spiro structure provides a platform for creating novel polymeric materials with tailored mechanical and thermal properties. These materials hold promise for use in advanced composites and biodegradable packaging solutions.

Despite its potential, further research is required to fully understand the toxicological profile and long-term effects of this compound. Regulatory agencies emphasize the importance of thorough safety assessments before any new chemical entity can be approved for clinical use or commercial applications.

In conclusion, tert-butyl N-{5,8-dioxo-6-azaspiro3.5nonan-2-yl}-N-methylcarbamate (CAS No: 2219371-24-9) represents a fascinating example of how structural complexity can lead to versatile functionality in organic compounds. With ongoing advancements in chemical synthesis and computational modeling, this compound is poised to make significant contributions to both medicinal and materials science in the coming years.